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Compound of Interest

Compound Name: Saccharin-13C6

Cat. No.: B564788 Get Quote

In-Depth Technical Guide: Saccharin-13C6
This technical guide provides comprehensive information on Saccharin-13C6, a stable

isotope-labeled form of the artificial sweetener saccharin. It is intended for researchers,

scientists, and professionals in drug development and related fields. This document details the

compound's fundamental properties, analytical methodologies, and biological interactions, with

a focus on its application in scientific research.

Core Compound Information
Saccharin-13C6 is an isotopically labeled version of saccharin where the six carbon atoms of

the benzene ring are replaced with the stable isotope carbon-13. This labeling makes it a

valuable tool in analytical and metabolic studies, as it can be distinguished from its naturally

occurring counterpart by mass spectrometry.

Property Value Citation

CAS Number 1286479-01-3 [1][2][3][4]

Molecular Formula ¹³C₆H₅NO₃S [1]

Molecular Weight 189.14 g/mol

Synonyms

o-Benzosulfimide-13C6, 1,2-

(Benzisothiazol-13C6)-3(2H)-

one 1,1-Dioxide
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Toxicological Profile of Saccharin
Extensive research has been conducted on the toxicology of saccharin. Historically, there were

concerns about its potential carcinogenicity, particularly in relation to bladder cancer in rats.

However, further studies have led to a re-evaluation of these risks.

Carcinogenicity: Early studies in the 1970s indicated an increased incidence of bladder

tumors in male rats fed high doses of sodium saccharin in two-generation studies. This led to

a temporary ban in Canada and a proposed ban in the United States. However, subsequent

research has shown that the mechanism of tumor formation is specific to rats and not

considered relevant to humans. The International Agency for Research on Cancer (IARC)

has since removed saccharin from its list of potential human carcinogens.

Genotoxicity: Saccharin is considered a non-genotoxic compound, meaning it does not

damage DNA.

Metabolism: Humans cannot metabolize saccharin, and it is excreted unchanged in the

urine.

Biological Signaling and Metabolic Effects
Recent research has focused on the metabolic effects of non-nutritive sweeteners like

saccharin, including their impact on insulin secretion and gut microbiota.

Insulin Secretion Pathway
Saccharin has been shown to stimulate insulin secretion from pancreatic β-cells through a

mechanism that is dependent on the sweet taste receptor (STR). The proposed signaling

cascade involves the activation of Phospholipase C (PLC), leading to an increase in

intracellular calcium and subsequent insulin exocytosis.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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